![molecular formula C13H16N4O4 B6431350 ethyl N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate CAS No. 1903521-24-3](/img/structure/B6431350.png)
ethyl N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
Overview
Description
Ethyl N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate, or ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate, is an organic compound that is widely used in scientific research. It is a member of the oxadiazole family of compounds, and has a variety of applications in biochemical and physiological research.
Scientific Research Applications
Ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate has a variety of applications in scientific research. It has been used in the study of enzyme-catalyzed reactions, as well as in the study of biochemical pathways in cells. It has also been used as a tool to study the effects of drugs on cells, as well as to study the structure and function of proteins. Additionally, it has been used in the study of drug metabolism, as well as in the study of the pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate is not fully understood. However, it is believed to act as an inhibitor of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, it is believed to interact with cell membranes, which may affect the uptake of drugs into cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate are not fully understood. However, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, it has been shown to interact with cell membranes, which may affect the uptake of drugs into cells.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate in laboratory experiments include its ability to inhibit the activity of cytochrome P450 enzymes, as well as its ability to interact with cell membranes. Additionally, it is relatively easy to synthesize and is available in a variety of concentrations.
However, there are some limitations to using ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate in laboratory experiments. For example, it is not water soluble, making it difficult to use in aqueous solutions. Additionally, it is not stable at high temperatures, making it difficult to use in high-temperature experiments.
Future Directions
Given the potential applications of ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate in scientific research, there are a number of potential future directions for further research. These include the development of more efficient synthesis methods, the study of its effects on drug metabolism, the study of its effects on cell membranes, the study of its effects on protein structure and function, and the development of new applications for the compound. Additionally, further research could be conducted on its potential therapeutic applications, such as its potential use as an anti-cancer agent.
Synthesis Methods
Ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate can be synthesized through a multi-step process. The first step involves the reaction of ethyl carbamate with 6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylic acid in the presence of a base to form ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate. The second step involves the hydrolysis of ethyl N-carbamoyl-6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate to form ethyl 6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate. This process requires the use of a strong base such as sodium hydroxide. The final step involves the purification of ethyl 6-ethoxypyridin-3-ylmethyl-1,2,4-oxadiazole-5-carboxylate by recrystallization.
properties
IUPAC Name |
ethyl N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O4/c1-3-19-10-6-5-9(7-14-10)12-16-11(21-17-12)8-15-13(18)20-4-2/h5-7H,3-4,8H2,1-2H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZHPQSZFPYZLQL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,3-dihydro-1,3-benzoxazole-5-sulfonamide](/img/structure/B6431280.png)
![5-(3-chloro-4-fluorobenzenesulfonyl)-1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one](/img/structure/B6431288.png)
![N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-4-phenyloxane-4-carboxamide](/img/structure/B6431306.png)
![1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one](/img/structure/B6431311.png)
![3-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazine-1-carbonyl)-1H-indole](/img/structure/B6431313.png)
![3-methoxy-1-methyl-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-1H-pyrazole-4-carboxamide](/img/structure/B6431334.png)
![1-(3-methoxyphenyl)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-5-oxopyrrolidine-3-carboxamide](/img/structure/B6431338.png)
![1-benzyl-3-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}urea](/img/structure/B6431343.png)
![tert-butyl N-[1-({[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamoyl)ethyl]carbamate](/img/structure/B6431358.png)
![N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide](/img/structure/B6431362.png)
![[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 4-oxo-4H-chromene-2-carboxylate](/img/structure/B6431371.png)
